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Compound of Interest

Compound Name: Ro 10-5824 dihydrochloride

Cat. No.: B1662600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ro 10-5824 dihydrochloride is a selective partial agonist for the dopamine D4 receptor

(D4DR) with a Ki of 5.2 nM[1][2]. As a research chemical, it is utilized in studies exploring

dopaminergic signaling, particularly in the context of neurological and psychiatric disorders[3]

[4]. Accurate and consistent preparation of this compound in physiologically relevant buffers

like Phosphate-Buffered Saline (PBS) is critical for obtaining reliable and reproducible

experimental results.

These notes provide comprehensive data and protocols for the dissolution of Ro 10-5824
dihydrochloride in PBS and other common laboratory solvents.

Solubility Data
The solubility of Ro 10-5824 dihydrochloride has been reported in several common laboratory

solvents. The dihydrochloride salt form enhances its aqueous solubility. The data below is

compiled from various supplier technical data sheets.
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Solvent Concentration
Molar

Equivalent
Notes Source(s)

PBS (pH 7.4) 50 mg/mL ~141.5 mM

Requires

sonication to

achieve full

dissolution.

[5][6][7]

Water up to 100 mM ~35.3 mg/mL - [8][9]

Water ≥ 60 mg/mL ~169.8 mM - [10]

DMSO up to 75 mM ~26.5 mg/mL - [8][9]

Molecular Weight of Ro 10-5824 dihydrochloride: 353.29 g/mol [10][11][12]

Experimental Protocols
Protocol for Preparing Ro 10-5824 Dihydrochloride in
PBS
This protocol details the steps to prepare a concentrated stock solution of Ro 10-5824
dihydrochloride in PBS.

Materials:

Ro 10-5824 dihydrochloride powder (CAS: 189744-94-3)

Phosphate-Buffered Saline (PBS), pH 7.4, sterile

Calibrated analytical balance

Sterile conical tubes (e.g., 15 mL or 50 mL)

Pipettes and sterile, filtered pipette tips

Bath or probe sonicator

Vortex mixer
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Sterile syringe filter (0.22 µm pore size)

Procedure:

Pre-Weigh Preparation: Allow the vial of Ro 10-5824 dihydrochloride powder to equilibrate

to room temperature before opening to prevent condensation.

Weighing: On a calibrated analytical balance, carefully weigh the desired amount of powder.

For example, to prepare 1 mL of a 50 mg/mL stock solution, weigh 50 mg of the compound.

Initial Mixing: Transfer the weighed powder to a sterile conical tube. Add the target volume of

sterile PBS (e.g., 1 mL).

Dissolution:

Cap the tube tightly and vortex vigorously for 30-60 seconds. The solution will likely

appear as a suspension.

To achieve complete dissolution, sonicate the solution. A bath sonicator is recommended

to avoid overheating. Sonicate in short bursts (e.g., 5-10 minutes) and visually inspect for

particulate matter.[6]

If necessary, gentle warming to 37°C can be combined with sonication, but stability at

elevated temperatures should be considered.

Visual Confirmation: Continue sonication until the solution is clear and free of any visible

particles.[5]

Sterilization: Using a sterile syringe, draw up the solution and pass it through a 0.22 µm

syringe filter into a new sterile tube. This step is crucial for cell-based assays or in vivo

studies.

Storage:

For short-term storage (1-2 weeks), store the solution at 4°C.

For long-term storage, aliquot the stock solution into smaller, single-use volumes and store

at -20°C or -80°C for up to one month.[6][12] Avoid repeated freeze-thaw cycles.[6]
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Caption: Workflow for preparing a sterile PBS solution of Ro 10-5824.

Mechanism of Action: Dopamine D4 Receptor
Signaling
Ro 10-5824 acts as a partial agonist at the dopamine D4 receptor (D4DR). The D4DR is a G

protein-coupled receptor (GPCR) that typically couples to the Gi/o family of G proteins.

Activation of this pathway leads to the inhibition of adenylyl cyclase, which in turn decreases

the intracellular concentration of the second messenger cyclic AMP (cAMP). This modulation of

cAMP levels affects the activity of Protein Kinase A (PKA) and downstream signaling cascades

involved in neuronal excitability and gene expression.
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Caption: Simplified signaling pathway of the Dopamine D4 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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